Cas no 31282-90-3 (3-(2-bromo-4-ethoxy-5-methoxyphenyl)propanoic Acid)

• Product Name: 3-(2-bromo-4-ethoxy-5-methoxyphenyl)propanoic Acid
• CAS No: 31282-90-3
• MF: C₁₂H₁₅BrO₄
• MW: 303.149103403091
• CID: 1446295
• PubChem ID: 53393145
• Update Time: 2025-04-20

3-(2-bromo-4-ethoxy-5-methoxyphenyl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-4-ethoxy-5-methoxyphenyl)propanoic Acid
• (2-bromo-4-ethoxy-5-methoxyphenyl)propanoic acid
• 31282-90-3
• AKOS015891313
• A853280
• DB-068434

• Inchi： 1S/C12H15BrO4/c1-3-17-11-7-9(13)8(4-5-12(14)15)6-10(11)16-2/h6-7H,3-5H2,1-2H3,(H,14,15)
• InChI Key： RSPRGDVLEDQKFO-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1CCC(=O)O)OC)OCC

Computed Properties

• Exact Mass: 302.01537g/mol
• Monoisotopic Mass: 302.01537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.8Ų